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Compound of Interest

Compound Name: Citrinin

Cat. No.: B1143686

Audience: Researchers, scientists, and drug development professionals.

Abstract Citrinin (CIT) is a mycotoxin produced by several fungal species of the genera
Aspergillus, Penicillium, and Monascus, which can contaminate a wide range of food and feed
products.[1][2][3] Due to its nephrotoxic and genotoxic properties, regulatory bodies have set
maximum levels for citrinin in certain foods, such as red yeast rice-based food supplements.[3]
[4][5] This application note details a robust and sensitive Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) method for the quantification of citrinin in various food matrices.
The protocols provided cover sample extraction, cleanup, and instrumental analysis, along with
method validation data demonstrating high accuracy, precision, and sensitivity.

Experimental Protocols
Protocol 1: Extraction from Red Rice

This protocol is adapted from a validated method for determining citrinin in red rice.[1][4]
Materials:

e Homogenized red rice sample

o Extraction solvent: Acetonitrile/Water/Acetic Acid (79/20/1, viviv)

o Captiva EMR cartridges for cleanup
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» Reconstitution solvent: Methanol/Water (80/20, v/v) with 0.1% Formic Acid
 Internal Standard (IS): 13C2o-Ochratoxin A (*3C20-OTA)

Procedure:

Weigh 5 g of the homogenized sample into a 250 mL Erlenmeyer flask.

e Add 100 mL of the extraction solvent.

e Extract in an ultrasonic bath for 30 minutes.[1]

« Filter the extract using Whatman No. 41 filter paper.[1]

» Pass the filtrate through a Captiva EMR cartridge for cleanup.

o Evaporate 0.5 mL of the eluate to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in the reconstitution solvent, add the internal standard, and transfer
to an autosampler vial for LC-MS/MS analysis.[1]

Protocol 2: QUEChERS-Based Extraction for Diverse

Food and Feed Matrices

This method is a Quick, Easy, Cheap, Effective, Rugged, and Safe (QUEChERS) based
approach suitable for a variety of matrices including cereals, spices, and baby food.[6][7]

Materials:

Homogenized sample (e.g., wheat flour, spices)

Extraction Solvent: Ethyl acetate/Acetonitrile/Glacial acetic acid (75:24:1, v:v:v)[8]

Magnesium sulfate (MgSOa)

Sodium chloride (NaCl)

Internal Standard (IS): 13C-labeled citrinin
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Procedure:
e Weigh a 4 g test portion of the homogenized sample.

o Humidify the sample with 10 mL of a hydrochloric acid aqueous solution (water:glacial acetic
acid, 99:1, v:v).[8]

e Add 20 mL of the extraction solvent and shake for 60 minutes.[8]

e Add 6 g of MgSOa4 and 1.5 g of NaCl to induce phase separation.[8]
o Agitate vigorously and then centrifuge.

e Collect an aliquot of the upper organic phase (acetonitrile).

e The extract can be concentrated, reconstituted in a suitable solvent, and spiked with an
internal standard before injection.[7]

Experimental Workflow Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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